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Compound of Interest

Compound Name: Bardoxolone Methyl

Cat. No.: B1667750

This document provides a comprehensive, step-by-step protocol for the safe handling and
disposal of Bardoxolone Methyl, an investigational semi-synthetic triterpenoid.[1] Adherence
to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance,
and protecting the environment. This guide is intended for researchers, scientists, and drug
development professionals actively working with this compound.

Hazard Assessment and Regulatory Overview

According to available Safety Data Sheets (SDS), Bardoxolone Methyl is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS).[2] However, it
may cause irritation to the mucous membranes and the upper respiratory tract and may be
harmful if inhaled, ingested, or absorbed through the skin.[2] Therefore, it must be handled with
care using appropriate personal protective equipment.

The disposal of investigational drugs like Bardoxolone Methyl is governed by multiple
regulations, including the Environmental Protection Agency's (EPA) Resource Conservation
and Recovery Act (RCRA).[3][4] All disposal activities must comply with prevailing federal,
state, and local regulations.[2] The primary and recommended method for the final disposition
of Bardoxolone Methyl is incineration at an EPA-permitted facility.[3][5][6][7] Discharging the
compound into sewers or releasing it into the environment is strictly prohibited.[7][8]

Key Chemical and Safety Data
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The following table summarizes essential quantitative data for Bardoxolone Methyl relevant to
its safe handling and storage.

Parameter Value Source

Keep container tightly closed
Long-Term Storage in a well-ventilated place at [2]
-20°C or -80°C.

Molecular Formula C32H43NOa [2]
Molecular Weight 505.69 g/mol [2]
Flash Point 336.6°C [7]

Not a hazardous substance or SARA 311/312 Hazards: None.
mixture per GHS.[2] [2]

Hazard Classification

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the mandatory steps for the safe collection, storage, and disposal of
Bardoxolone Methyl waste.

1. Personal Protective Equipment (PPE)

» Mandatory PPE: Before handling Bardoxolone Methyl waste, personnel must be equipped
with appropriate PPE. This includes:

o Chemical-resistant gloves (inspected prior to use).[9]
o Tightly fitting safety goggles with side-shields.[8][9]
o Alab coat or impervious clothing.[7][8]

» Ventilation: All handling of Bardoxolone Methyl waste should occur in a well-ventilated
area, preferably within a laboratory fume hood.[2][7]

2. Waste Segregation and Containerization
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Identify Waste: This procedure applies to unused or expired pure compounds, contaminated
lab materials (e.g., pipette tips, gloves), and empty or partially empty vials.[5][10]

Select Container: Collect all waste in a suitable, sealable, and compatible container (e.g.,
glass or plastic).[6][11] The original container can be used if it is intact.[11]

Consolidate Waste: Do not empty substances from their original vials or containers; they can
be disposed of "as is" by placing them directly into the designated waste container.[11] For
contaminated solids, place them directly into the waste container.

. Labeling of Waste Containers

Use Official Labels: Obtain and affix a "HAZARDOUS WASTE" label from your institution's
Environmental Health and Safety (EHS) department.[11] No other labels are generally
acceptable.[11]

Complete Information: The label must be filled out completely and legibly with the following
information:

o The full chemical name: "Bardoxolone Methyl".[11]
o Name of the Principal Investigator (PI).[11]
o Building and room number where the waste is stored.[11]
o Contact phone number for the research team.[11]
. Temporary Storage

Designated Area: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA) that is registered with EHS.[11]

Secondary Containment: The SAA can be a locked cabinet or a secondary containment tub
to prevent spills.[11]

Weekly Inspections: The research team must inspect each container in the SAA weekly and
document these inspections in a log.[11]
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5. Final Disposal

o Contact EHS: To initiate disposal, submit a Chemical Waste Disposal Request Form to your
institution's EHS office.[11]

» Professional Collection: EHS will arrange for a trained professional to pick up the waste.[10]
[11] This waste will be transported to a licensed and EPA-permitted incinerator for final
destruction.[5][11] One recommended method involves dissolving the material in a
combustible solvent followed by incineration with an afterburner and flue gas scrubbing.[6][7]

o Record Keeping: The research team must retain a copy of the completed waste disposal
request form, which serves as a record of proper disposal.[11] Destruction records are
typically kept for a minimum of three years.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Bardoxolone Methyl.
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Preparation & Collection

Identify Bardoxolone Methyl Waste
(Unused, Expired, Contaminated)

;

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Place Waste in a
Compatible, Sealable Container

Labeling & Storage

Step 3: Affix & Complete
EHS 'HAZARDOUS WASTE' Label

Step 4: Store in Designated &
Secure Satellite Accumulation Area (SAA)

Final Disposition

Conduct & Log Step 5: Submit Chemical Waste
Weekly Inspections Disposal Request to EHS

EHS Arranges Pickup by
Authorized Personnel

Transport to Permitted Facility
for Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Bardoxolone Methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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